Aplysinamisine-II
Aplysinamisine-II
Aplysinamisine-II is a natural product found in Callyspongia tenerrima, Suberea clavata, and Aplysina cauliformis with data available.
Brand Name:
Vulcanchem
CAS No.:
150417-68-8
VCID:
VC21172911
InChI:
InChI=1S/C16H23Br2N5O4/c1-26-12-9(17)7-16(13(24)11(12)18)8-10(23-27-16)14(25)21-5-3-2-4-6-22-15(19)20/h7,13,24H,2-6,8H2,1H3,(H,21,25)(H4,19,20,22)/t13-,16?/m0/s1
SMILES:
COC1=C(C(C2(CC(=NO2)C(=O)NCCCCCN=C(N)N)C=C1Br)O)Br
Molecular Formula:
C16H23Br2N5O4
Molecular Weight:
509.2 g/mol
Aplysinamisine-II
CAS No.: 150417-68-8
Cat. No.: VC21172911
Molecular Formula: C16H23Br2N5O4
Molecular Weight: 509.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Aplysinamisine-II is a natural product found in Callyspongia tenerrima, Suberea clavata, and Aplysina cauliformis with data available. |
|---|---|
| CAS No. | 150417-68-8 |
| Molecular Formula | C16H23Br2N5O4 |
| Molecular Weight | 509.2 g/mol |
| IUPAC Name | (6R)-7,9-dibromo-N-[5-(diaminomethylideneamino)pentyl]-6-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,7,9-triene-3-carboxamide |
| Standard InChI | InChI=1S/C16H23Br2N5O4/c1-26-12-9(17)7-16(13(24)11(12)18)8-10(23-27-16)14(25)21-5-3-2-4-6-22-15(19)20/h7,13,24H,2-6,8H2,1H3,(H,21,25)(H4,19,20,22)/t13-,16?/m0/s1 |
| Standard InChI Key | GCYSDIFCRYTRFB-KNVGNIICSA-N |
| Isomeric SMILES | COC1=C([C@@H](C2(CC(=NO2)C(=O)NCCCCCN=C(N)N)C=C1Br)O)Br |
| SMILES | COC1=C(C(C2(CC(=NO2)C(=O)NCCCCCN=C(N)N)C=C1Br)O)Br |
| Canonical SMILES | COC1=C(C(C2(CC(=NO2)C(=O)NCCCCCN=C(N)N)C=C1Br)O)Br |
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